Cas no 2034580-77-1 (N-(9H-purin-6-yl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide)

• Product Name: N-(9H-purin-6-yl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide
• CAS No: 2034580-77-1
• MF: C₁₅H₁₃N₁₁O
• MW: 363.336819410324
• CID: 6313237
• PubChem ID: 121018255
• Update Time: 2025-10-21

N-(9H-purin-6-yl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(9H-purin-6-yl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide
• 2034580-77-1
• N-(9H-purin-6-yl)-1-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide
• AKOS026701742
• N-(7H-purin-6-yl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide
• F6495-5228
• 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(9H-purin-6-yl)azetidine-3-carboxamide

• Inchi： 1S/C15H13N11O/c27-15(24-14-12-13(20-6-19-12)21-7-22-14)9-2-25(3-9)10-1-11(18-5-17-10)26-8-16-4-23-26/h1,4-9H,2-3H2,(H2,19,20,21,22,24,27)
• InChI Key： DHCXCQVHVZHNRX-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2C=C(N3C=NC=N3)N=CN=2)C1)NC1C2=C(N=CN2)N=CN=1

Computed Properties

• Exact Mass: 363.13045408g/mol
• Monoisotopic Mass: 363.13045408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 143Ų

Additional information on N-(9H-purin-6-yl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide

N-(9H-purin-6-yl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide: A Comprehensive Overview

The compound with CAS No 2034580-77-1, known as N-(9H-purin-6-yl)-1-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which integrates purine and pyrimidine moieties with a triazole group, making it a promising candidate for drug development. Recent studies have highlighted its potential in targeting specific biological pathways, particularly in the context of cancer therapy and inflammation.

The purine and pyrimidine components of this molecule are well-known for their roles in nucleic acid synthesis and signaling pathways. The integration of these groups with the azetidine ring and the triazole substituent introduces unique electronic and steric properties, enhancing its bioactivity. Researchers have reported that this compound exhibits potent inhibitory effects on key enzymes involved in cellular proliferation and survival, such as kinases and proteases. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled detailed studies of the molecular interactions of N-(9H-purin-6-yl)-1-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-y]azetidine-carboxamide. Molecular docking studies have revealed that the molecule can effectively bind to specific pockets of target proteins, suggesting a high degree of selectivity. Furthermore, experimental assays have demonstrated its ability to modulate cellular responses in vitro, providing valuable insights into its mechanism of action.

One of the most exciting developments involving this compound is its application in targeted therapies. By leveraging its structural features, researchers have explored its potential as an inhibitor of oncogenic signaling pathways. For instance, studies have shown that it can suppress the activity of certain kinases associated with tumor growth and metastasis. These results highlight its potential as a next-generation anticancer agent with minimal off-target effects.

In addition to its therapeutic applications, N-(9H-purin6yl)-[6-(1H-triazolyl)pyrimidin4y]azetidine-carboxamide has also been investigated for its role in inflammatory diseases. Preclinical studies suggest that it may possess anti-inflammatory properties by modulating cytokine production and reducing oxidative stress. This dual functionality underscores the versatility of the compound and opens new avenues for its application in diverse therapeutic areas.

From a synthetic standpoint, the construction of this molecule involves a series of intricate reactions that highlight the ingenuity of modern organic chemistry. The synthesis begins with the preparation of key intermediates, such as purine derivatives and triazole-containing pyrimidines. Subsequent coupling reactions enable the formation of the azetidine ring and the final carboxamide group. The optimization of these steps has been crucial in achieving high yields and ensuring the purity of the final product.

Recent research has also focused on improving the pharmacokinetic properties of this compound. By modifying its structure to enhance solubility and bioavailability, scientists aim to maximize its therapeutic potential. These efforts are supported by advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), which provide critical insights into the molecule's stability and metabolic profile.

In conclusion, N-(9H-purin6yl)-[6-(1H-triazolyl)pyrimidin4y]azetidine-carboxamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a leading candidate for developing innovative treatments across various disease states. As research continues to unfold, this compound is expected to play an increasingly important role in advancing our understanding of complex biological systems and paving the way for next-generation therapeutics.